Cas no 1519642-78-4 (2-fluoro-4-(morpholin-2-yl)phenol)

• Product Name: 2-fluoro-4-(morpholin-2-yl)phenol
• CAS No: 1519642-78-4
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6506903
• PubChem ID: 82606907
• Update Time: 2025-07-22

2-fluoro-4-(morpholin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(morpholin-2-yl)phenol
• 1519642-78-4
• EN300-1794449

• Inchi： 1S/C10H12FNO2/c11-8-5-7(1-2-9(8)13)10-6-12-3-4-14-10/h1-2,5,10,12-13H,3-4,6H2
• InChI Key： PAHLAFZGZKGGRK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CNCCO1)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-fluoro-4-(morpholin-2-yl)phenol

Introduction to 2-fluoro-4-(morpholin-2-yl)phenol (CAS No. 1519642-78-4)

2-fluoro-4-(morpholin-2-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1519642-78-4, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of both a fluorine atom and a morpholine moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The fluorine substituent at the 2-position of the phenol ring plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence drug distribution. In contrast, the morpholin-2-yl group introduces a nitrogen-containing heterocycle that can contribute to solubility, bioavailability, and interactions with biological targets. The combination of these two functionalities makes 2-fluoro-4-(morpholin-2-yl)phenol a promising candidate for drug discovery efforts.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their widespread use in pharmaceuticals. The introduction of fluorine into a molecular structure can lead to significant changes in its biological activity. For instance, fluorine atoms can increase the lipophilicity of a molecule, thereby enhancing its ability to cross cell membranes. Additionally, fluorine can participate in hydrogen bonding interactions, further influencing the binding affinity to biological targets. These properties have been exploited in the development of various drugs, including antiviral, anticancer, and anti-inflammatory agents.

The morpholine ring is another key feature of 2-fluoro-4-(morpholin-2-yl)phenol that contributes to its potential therapeutic applications. Morpholine derivatives are known for their versatility in medicinal chemistry, with applications ranging from antihistamines to antiviral medications. The nitrogen atom in the morpholine ring can form hydrogen bonds with biological targets, enhancing the compound's binding affinity. Moreover, morpholine can influence the solubility and metabolic stability of a drug molecule, making it an attractive moiety for drug design.

Recent studies have explored the use of fluorinated morpholine phenols as intermediates in the synthesis of bioactive compounds. One notable area of research has been in the development of kinase inhibitors, where such compounds have shown promise in preclinical studies. The combination of fluorine and morpholine functionalities provides a unique structural framework that can be tailored for specific biological activities. For example, modifications at different positions on the phenol ring or variations in the morpholine scaffold can lead to compounds with enhanced potency and selectivity.

Another emerging field where 2-fluoro-4-(morpholin-2-yl)phenol has shown potential is in the treatment of neurological disorders. Fluorinated aromatic compounds have been investigated for their ability to cross the blood-brain barrier (BBB), which is crucial for treating central nervous system (CNS) diseases. The presence of both fluorine and morpholine moieties may facilitate BBB penetration while maintaining sufficient metabolic stability. This has led to interest in developing novel fluorinated morpholine phenols as potential therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-fluoro-4-(morpholin-2-yl)phenol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions to introduce the fluorine atom followed by functionalization at the para position with a morpholine group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound further in drug discovery programs.

In conclusion, 2-fluoro-4-(morpholin-2-yl)phenol (CAS No. 1519642-78-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of fluorine and morpholine functionalities makes it a versatile scaffold for developing novel therapeutic agents. Recent studies highlight its applications in kinase inhibition and neurological disorders, demonstrating its importance as a building block for drug discovery efforts. As research continues to uncover new biological activities and synthetic strategies, compounds like 2-fluoro-4-(morpholin-2-yl)phenol are likely to play an increasingly important role in the development of next-generation pharmaceuticals.